Cas no 16694-18-1 (4-bromothiophene-2-carboxylic acid)

• Product Name: 4-bromothiophene-2-carboxylic acid
• CAS No: 16694-18-1
• MF: C₅H₃BrO₂S
• MW: 207.045119524002
• MDL: MFCD03422294
• CID: 50505
• PubChem ID: 87561006
• Update Time: 2025-04-18

4-bromothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-thiophenecarboxylic acid
• 4-BROMO-THIOPHENE-2-CARBOXYLIC ACID
• 4-Bromothiophene-2-carboxylic acid
• 4-bromothiophene-2-carboxylic acid(SALTDATA: FREE)
• AKOS B013954
• RARECHEM AL BE 0179
• CHEMBRDG-BB 3013954
• ART-CHEM-BB B013954
• 4-bromo-2-thenoic acid
• 4-Bromo-2-carboxythiophene
• 2-Thiophenecarboxylic acid, 4-bromo-
• 4-Bromo-2-thiophene carboxylic acid
• 4-Bromothiophene-carboxylic acid
• HJZFPRVFLBBAMU-UHFFFAOYSA-N
• 4-Bromo-2-thiophenecarboxylicacid
• 3-Bromothiophene-5-carboxylic acid
• PubChem5189
• KSC174M7T
• BCP2327
• AC-7477
• AM20090001
• 4-Bromo-2-thiophenecarboxylic acid, AldrichCPR
• DTXSID80346211
• AF-960/00468042
• BP-10665
• SCHEMBL425130
• BCP23277
• 16694-18-1
• A810796
• PB29256
• Z275128148
• SB10567
• AB01332958-02
• FS-1858
• CS-W003059
• EN300-45584
• Q-103258
• AKOS000308639
• F2191-0250
• MFCD03422294
• FT-0617799
• 4-bromanylthiophene-2-carboxylic acid
• SY002033
• B3386
• NCGC00340675-01
• 1Y-0227
• A3701
• STK301696
• ALBB-000933
• BBL038304
• 4-bromothiophene-2-carboxylic acid

• MDL： MFCD03422294
• Inchi： 1S/C5H3BrO2S/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H,7,8)
• InChI Key： HJZFPRVFLBBAMU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)O)=C1

Computed Properties

• Exact Mass: 205.90400
• Monoisotopic Mass: 205.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.924
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 323.7°C at 760 mmHg
• Flash Point: 149.594℃
• PSA: 65.54000
• LogP: 2.20880
• λmax: 245(EtOH)(lit.)

4-bromothiophene-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids